Cas no 2137747-61-4 (1-Pentene, 5-bromo-2-chloro-4-methyl-)

• Product Name: 1-Pentene, 5-bromo-2-chloro-4-methyl-
• CAS No: 2137747-61-4
• MF: C₆H₁₀BrCl
• MW: 197.500600337982
• CID: 5286269
• Update Time: 2025-05-20

1-Pentene, 5-bromo-2-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentene, 5-bromo-2-chloro-4-methyl-

• Inchi： 1S/C6H10BrCl/c1-5(4-7)3-6(2)8/h5H,2-4H2,1H3
• InChI Key： UZOFMTLVRHGQJS-UHFFFAOYSA-N
• SMILES： C=C(Cl)CC(C)CBr

Additional information on 1-Pentene, 5-bromo-2-chloro-4-methyl-

Comprehensive Overview of 1-Pentene, 5-bromo-2-chloro-4-methyl- (CAS No. 2137747-61-4)

1-Pentene, 5-bromo-2-chloro-4-methyl- (CAS No. 2137747-61-4) is a halogenated organic compound with significant applications in synthetic chemistry and material science. This compound, characterized by its unique molecular structure featuring bromine and chlorine substituents, is increasingly sought after in research and industrial applications. Its CAS number 2137747-61-4 serves as a critical identifier for regulatory and procurement purposes, ensuring precise communication across global supply chains.

The growing interest in halogenated alkenes like 1-Pentene, 5-bromo-2-chloro-4-methyl- stems from their versatility in cross-coupling reactions and polymer modification. Researchers are exploring its potential in pharmaceutical intermediates and agrochemical synthesis, aligning with trends in sustainable chemistry. A frequent query in scientific forums is: "How does the steric hindrance of 5-bromo-2-chloro-4-methyl- substituents affect reactivity?" This underscores the compound's relevance in mechanistic studies.

From an analytical perspective, CAS 2137747-61-4 requires specialized handling due to its sensitivity to light and moisture. Advanced techniques like NMR spectroscopy and GC-MS are typically employed for purity verification. Industry professionals often search for "synthetic routes to 5-bromo-2-chloro-4-methyl-1-pentene", reflecting demand for optimized production methodologies. Recent patents highlight its utility in creating high-performance lubricant additives, a hot topic in materials engineering.

The environmental fate of brominated and chlorinated compounds like 1-Pentene, 5-bromo-2-chloro-4-methyl- is another area of active investigation. Regulatory bodies emphasize proper waste management protocols, while green chemistry initiatives explore catalytic debromination techniques. This aligns with frequent searches for "biodegradability of halogenated alkenes" and "eco-friendly alternatives to chlorinated intermediates" in academic literature.

In supply chain contexts, the CAS No. 2137747-61-4 serves as a crucial tracking parameter. Procurement specialists prioritize batch-to-batch consistency and supplier reliability, with particular attention to spectroscopic purity certificates. The compound's niche applications in electronic material deposition have sparked interest in semiconductor manufacturing circles, where precise molecular architecture directly impacts device performance.

Future research directions for 1-Pentene, 5-bromo-2-chloro-4-methyl- may focus on atom-economical synthesis and catalytic functionalization. The compound's structure-activity relationships continue to generate discussion in medicinal chemistry forums, particularly regarding bioisostere potential. As analytical technologies advance, real-time reaction monitoring of this halogenated alkene could unlock new synthetic pathways, addressing the persistent search for "innovative applications of multihalogenated pentene derivatives" in peer-reviewed databases.